Cas no 14545-01-8 (1H-Imidazole,1-(2,4-dinitrophenyl)-)

1H-Imidazole,1-(2,4-dinitrophenyl)- structure
14545-01-8 structure
Product Name:1H-Imidazole,1-(2,4-dinitrophenyl)-
CAS No:14545-01-8
MF:C9H6N4O4
MW:234.168341159821
CID:214131
PubChem ID:99482
Update Time:2025-04-19

1H-Imidazole,1-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(2,4-dinitrophenyl)-
    • 1-(2,4-dinitrophenyl)imidazole
    • (2,4-dinitropheyl)imidazole
    • 1-(2,4-Dinitro-phenyl)-1H-imidazol
    • 1-(2,4-dinitrophenyl)-1H-imidazole
    • 1-(2,4-dinitro-phenyl)-1H-imidazole
    • 2,4-dinitrophenylimidazole
    • AC1L40XF
    • AC1Q1YLG
    • AG-D-89363
    • AR-1J2273
    • CTK4C4551
    • Imidazole, 1-(2,4-dinitrophenyl)-
    • N-(2,4-dinitrophenyl)imidazole
    • N-2,4-dinitrophenylimidazole
    • NSC226251
    • NSC 226251
    • SCHEMBL10786918
    • AKOS001086896
    • DTXSID20163040
    • NSC-226251
    • UNII-84GSF96KWU
    • 14545-01-8
    • 84GSF96KWU
    • 1H-Imidazole, 1-(2,4-dinitrophenyl)-
    • Inchi: 1S/C9H6N4O4/c14-12(15)7-1-2-8(9(5-7)13(16)17)11-4-3-10-6-11/h1-6H
    • InChI Key: DDUTWQBMJHOFNK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 234.03898
  • Monoisotopic Mass: 234.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.59
  • Boiling Point: 441.6°C at 760 mmHg
  • Flash Point: 220.9°C
  • Refractive Index: 1.708
  • PSA: 104.1
  • LogP: 2.73510
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